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Compound of Interest

Compound Name: 5-Bromo-1,4-dimethyl-1H-indazole
CAS No.: 1159511-80-4
Cat. No.: B1519977
. J

5-Bromo-1,4-dimethyl-1H-indazole, identified by the CAS Number 1159511-80-4, is a
heterocyclic compound of significant interest in the field of drug discovery and development.[1]
[2][3] Its structure, featuring a bicyclic indazole core with bromine and methyl substitutions,
presents a versatile scaffold for the synthesis of complex molecular architectures. The indazole
moiety is a prevalent feature in many biologically active compounds, and its derivatives have
shown promise in therapeutic areas such as oncology and neurology.[4] This guide provides a
comprehensive overview of the synthesis, properties, and potential applications of 5-Bromo-
1,4-dimethyl-1H-indazole, offering a technical resource for researchers engaged in the
exploration of novel therapeutic agents.

Physicochemical Properties

A clear understanding of a compound's physicochemical properties is fundamental to its
application in research and development. Below is a summary of the known properties of 5-
Bromo-1,4-dimethyl-1H-indazole. It is important to note that while some data is readily
available, experimental values for properties such as melting and boiling points are not always
published and may require experimental determination or computational prediction.
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Property Value Source
CAS Number 1159511-80-4 [11[2][3]
Molecular Formula C9H9BrN2 [1]
Molecular Weight 225.09 g/mol [5]
5-bromo-1,4-dimethyl-1H-
IUPAC Name ,
indazole
Purity Typically =297% [2]

Synthesis and Mechanistic Insights

While a specific, peer-reviewed synthesis for 5-Bromo-1,4-dimethyl-1H-indazole is not
extensively documented in publicly available literature, a plausible and efficient synthetic route
can be designed based on established methodologies for analogous indazole derivatives.[6][7]
The proposed pathway involves a multi-step process commencing from a commercially
available substituted aniline.

Proposed Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis of 5-Bromo-1,4-dimethyl-
1H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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